Cas no 173052-98-7 (1,2,4-Thiadiazole, 5-chloro-3-(1-pyrrolidinyl)-)
173052-98-7 structure
Product Name:1,2,4-Thiadiazole, 5-chloro-3-(1-pyrrolidinyl)-
CAS No:173052-98-7
MF:C6H8ClN3S
MW:189.665818214417
CID:1356706
PubChem ID:65268679
Update Time:2025-04-20
1,2,4-Thiadiazole, 5-chloro-3-(1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Thiadiazole, 5-chloro-3-(1-pyrrolidinyl)-
- AKOS014603358
- 5-Chloro-3-(pyrrolidin-1-yl)-1,2,4-thiadiazole
- 173052-98-7
- SYRPFNQBHWCRAQ-UHFFFAOYSA-N
- SCHEMBL3770598
- 5-Chloro-3-pyrrolidin-1-yl-1,2,4-thiadiazole
-
- Inchi: 1S/C6H8ClN3S/c7-5-8-6(9-11-5)10-3-1-2-4-10/h1-4H2
- InChI Key: SYRPFNQBHWCRAQ-UHFFFAOYSA-N
- SMILES: ClC1=NC(=NS1)N1CCCC1
Computed Properties
- Exact Mass: 189.01294
- Monoisotopic Mass: 189.0127461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 29.02
1,2,4-Thiadiazole, 5-chloro-3-(1-pyrrolidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510780-1g |
5-Chloro-3-(pyrrolidin-1-yl)-1,2,4-thiadiazole |
173052-98-7 | 97% | 1g |
$376 | 2023-02-17 |
1,2,4-Thiadiazole, 5-chloro-3-(1-pyrrolidinyl)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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